Cas no 1804872-85-2 (2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde)

• Product Name: 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde
• CAS No: 1804872-85-2
• MF: C₉H₃BrF₆O
• MW: 321.013942956924
• CID: 4963965
• Update Time: 2025-05-22

2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde

• Inchi： 1S/C9H3BrF6O/c10-7-5(8(11,12)13)2-1-4(3-17)6(7)9(14,15)16/h1-3H
• InChI Key： FNSXSGLICWROFR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=O)C=1C(F)(F)F

Computed Properties

• Exact Mass: 319.92715 g/mol
• Monoisotopic Mass: 319.92715 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 321.01

Additional information on 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde

Research Brief on 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde (CAS: 1804872-85-2) in Chemical Biology and Pharmaceutical Applications

The compound 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde (CAS: 1804872-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. This trifluoromethylated benzaldehyde derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and agrochemicals. Recent studies have highlighted its potential in facilitating the construction of complex molecular architectures through selective functionalization reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde as a key building block in the synthesis of potent kinase inhibitors. The electron-withdrawing trifluoromethyl groups and the reactive bromo-aldehyde moiety enable efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are crucial for constructing diverse pharmacophores. The study reported a 72% yield in the palladium-catalyzed arylation of this compound with various boronic acids, underscoring its synthetic versatility.

In the realm of materials science, researchers have explored the application of this compound in the development of liquid crystal materials. The strong dipole moment induced by the trifluoromethyl groups and the bromine atom contributes to unique mesomorphic properties, as evidenced in a 2024 Advanced Materials publication. The compound's ability to form stable hydrogen-bonded networks with complementary molecules has opened new avenues for designing functional materials with tunable electronic properties.

Pharmacological investigations have revealed that derivatives synthesized from 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde exhibit promising biological activities. A recent patent application (WO2023124567) disclosed a series of antimicrobial agents derived from this scaffold, showing potent activity against drug-resistant bacterial strains with MIC values ranging from 0.5-4 μg/mL. The presence of fluorine atoms is believed to enhance membrane permeability and metabolic stability, addressing key challenges in antibiotic development.

From a safety and pharmacokinetic perspective, preliminary ADMET studies conducted on related derivatives indicate favorable drug-like properties. The trifluoromethyl groups contribute to improved lipophilicity (logP ~2.8) while maintaining acceptable aqueous solubility (>50 μM). Current research efforts are focused on optimizing the metabolic stability of these compounds, with particular attention to minimizing potential CYP450 inhibition.

The commercial availability of 2,4-Bis(trifluoromethyl)-3-bromobenzaldehyde through major chemical suppliers (purity >98%) has facilitated its widespread adoption in research laboratories. Recent process chemistry advancements have reduced the production cost by 40% compared to 2020 levels, making it more accessible for large-scale applications. Future research directions include exploring its use in PROTAC design and as a fluorinated tag for 19F-NMR based screening in drug discovery.